1-[3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine

• IUPAC Name: 1-[3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine
• InChI: InChI=1S/C17H27BN2O3/c1-16(2)17(3,4)23-18(22-16)14-7-6-13(12-15(14)21-5)20-10-8-19-9-11-20/h6-7,12,19H,8-11H2,1-5H3
• InChI Key: YCGOYESAPMKKFL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)N3CCNCC3)OC
• Molecular Formula: C17H27BN2O3
• Molecular Weight: 318.2 g/mol

Description

This compound is a colorless liquid at room temperature and is relatively stable. It is commonly used as an organic boron reagent and has significant applications in organic synthesis.

Synthesis Analysis

The compound is often used as a synthetic reagent for boronic esters, playing a key role in the formation of C-C bonds, oxidation, and reduction reactions. It is employed in the synthesis, optical, and electrochemical properties of novel copolymers on the basis of benzothiadiazole and electron-rich arene units.

Molecular Structure Analysis

The molecular formula of the compound is C7H15BO3. The compound is triclinic with parameters a = 6.5459 (3) Å, b = 11.2565 (5) Å, c = 11.8529 (5) Å, α = 106.938 (2)°, β = 105.657 (2)°, γ = 106.628 (2)°.

Chemical Reactions Analysis

The compound is used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It is also used for hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Physical And Chemical Properties Analysis

The compound is a colorless oily substance at room temperature. It has a density of 0.9642 g/mL at 25 °C and a refractive index of 1.4096.

Scientific Research Applications

Synthesis of Novel Copolymers

These compounds are used in the synthesis of novel copolymers with specific optical and electrochemical properties. .

Borylation in Organic Synthesis

They are employed in borylation reactions, particularly at the benzylic C-H bond of alkylbenzenes using a palladium catalyst to form pinacol benzyl boronate. .

Hydroboration Reactions

These compounds are also used in hydroboration reactions of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts. .

Mechanism of Action

Mode of Action

It’s known that the compound can participate in various chemical reactions, such as c-c bond formation, oxidation, and reduction . The compound’s interaction with its targets could lead to changes in their structure and function, affecting the biochemical processes they are involved in.

Biochemical Pathways

Given its chemical structure and reactivity, it’s plausible that it could influence a variety of biochemical pathways, particularly those involving the formation, oxidation, and reduction of c-c bonds .

Pharmacokinetics

Its molecular weight (15800 g/mol) and physical properties such as density (09642 g/mL at 25 °C) and boiling point (120°C at 228mm Hg) suggest that it could have reasonable bioavailability .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . For instance, its reactivity could be affected by factors such as pH, temperature, and the presence of other molecules. Moreover, it should be stored under inert gas (nitrogen or Argon) at 2-8°C due to its sensitivity to moisture .

Safety and Hazards

The compound is moisture sensitive and should be stored away from oxidizing agents. It should be kept in a cool, dry, and well-ventilated condition with ignition sources kept away. It is also flammable.

Future Directions

The compound is employed in the synthesis, optical, and electrochemical properties of novel copolymers on the basis of benzothiadiazole and electron-rich arene units. This suggests potential future directions in the development of new materials with unique properties.